Cas no 2171776-01-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid
• CAS No: 2171776-01-3
• MF: C₂₃H₂₃F₃N₂O₆
• MW: 480.433737039566
• CID: 6006515
• PubChem ID: 165511013
• Update Time: 2025-07-18

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid
• 2171776-01-3
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-3-hydroxybutanoic acid
• EN300-1542966

• Inchi： 1S/C23H23F3N2O6/c24-23(25,26)10-19(21(32)27-11-13(29)9-20(30)31)28-22(33)34-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19,29H,9-12H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： SQHZNZORFNYALJ-UHFFFAOYSA-N
• SMILES： FC(CC(C(NCC(CC(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 480.15082094g/mol
• Monoisotopic Mass: 480.15082094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid (CAS No. 2171776-01-3)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid (CAS No. 2171776-01-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, multiple fluorine atoms, and a hydroxybutanoic acid moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of multiple fluorine atoms in the structure imparts unique physicochemical properties, such as increased lipophilicity and metabolic stability, which are highly desirable in drug design. The hydroxybutanoic acid moiety adds further complexity and functionality to the molecule, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-cancer activity against several human cancer cell lines. The researchers found that the fluorinated structure enhances the compound's ability to penetrate cell membranes and target specific intracellular pathways involved in cancer progression.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound as a scaffold for developing novel antibiotics. The results showed that modifications to the hydroxybutanoic acid moiety could significantly improve the antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new avenues for addressing the growing challenge of antibiotic resistance.

The synthetic route for producing 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid has been optimized to achieve high yields and purity. A typical synthesis involves several steps, including the protection of amino groups with Fmoc, introduction of fluorine atoms through selective fluorination reactions, and final deprotection to yield the desired product. Advanced techniques such as solid-phase synthesis and flow chemistry have been employed to streamline the process and enhance scalability.

The physicochemical properties of this compound have also been extensively studied. It has been found to have a molecular weight of 505.5 g/mol and exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO). Its lipophilicity, as measured by logP values, suggests that it can readily cross biological membranes, which is crucial for its pharmacological activity.

In terms of safety and toxicity, preliminary studies indicate that this compound is well-tolerated at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects. Preclinical trials are currently underway to evaluate its safety profile and efficacy in animal models.

The potential applications of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid extend beyond cancer therapy and antibiotic development. Ongoing research is exploring its use in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. The unique combination of functional groups within this molecule provides a versatile platform for chemical modification and optimization.

In conclusion, CAS No. 2171776-01-3, also known as 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-3-hydroxybutanoic acid, represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents. Continued research and development will likely uncover more applications and optimize its use in clinical settings.